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Compound of Interest

Compound Name: trans-4-Carboxy-L-proline

Cat. No.: B1662541 Get Quote

Technical Data for trans-4-Carboxy-L-proline
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential chemical identification and safety information for trans-
4-Carboxy-L-proline, a compound of interest in neuroscience research. The data is presented

to support laboratory safety and experimental planning.

Chemical Identification
Identifier Value

Chemical Name trans-4-Carboxy-L-proline

Synonyms
L-trans-Pyrrolidine-2,4-dicarboxylic acid, L-

trans-2,4-PDC

CAS Number 64769-66-0[1][2]

Molecular Formula C6H9NO4

Molecular Weight 159.14 g/mol [1]

Safety and Handling
While a comprehensive Safety Data Sheet (SDS) for trans-4-Carboxy-L-proline was not

readily available in the conducted search, key safety information has been compiled from
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supplier data. Users are advised to handle this compound with care and in accordance with

standard laboratory safety protocols.

GHS Hazard Information
Category Description

GHS Pictogram Warning

Signal Word Warning[3]

Hazard Statements

H315: Causes skin irritation[3]. H319: Causes

serious eye irritation[3]. H335: May cause

respiratory irritation.[3]

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapours/spray.

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.

Handling and Storage Recommendations
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Aspect Recommendation

Personal Protective Equipment

It is recommended to wear appropriate

protective gloves, clothing, and eye/face

protection.

Ventilation Use only outdoors or in a well-ventilated area.

Storage

Store in a dry, well-ventilated place. Keep

container tightly closed. Some suppliers

recommend storing at -20°C for long-term

stability.

First Aid (Eyes)

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.

First Aid (Skin) Wash with plenty of soap and water.

First Aid (Inhalation)

Remove person to fresh air and keep

comfortable for breathing. Call a poison center

or doctor if you feel unwell.

Disclaimer: The information provided is a summary based on available data. It is essential to

consult a comprehensive and verified Safety Data Sheet from the supplier before handling this

chemical.

Limitations
Please note that as a large language model, I am unable to generate experimental protocols or

create visualizations such as signaling pathways or experimental workflows using Graphviz

(DOT language). This type of content requires access to specific experimental data and

sophisticated diagramming capabilities that are beyond my current functionalities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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